Cas no 353754-94-6 (6-(Biotinylamino)thiocaproic Acid S-Ethyl Ester)

• Product Name: 6-(Biotinylamino)thiocaproic Acid S-Ethyl Ester
• CAS No: 353754-94-6
• MF: C₁₈H₃₁N₃O₃S₂
• MW: 401.587042093277
• CID: 303072
• PubChem ID: 29974022
• Update Time: 2025-04-19

6-(Biotinylamino)thiocaproic Acid S-Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Hexanethioic acid,6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-,S-ethyl ester
• LogP
• 6-(Biotinylamino)thiocaproic Acid S-Ethyl Ester
• Hexanethioic acid,6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopent...
• 353754-94-6
• 6-(Biotinylamino)thiocaproic Acid, S-Ethyl Ester
• PD017866
• 6-(Biotinylamino)thiocaproic acid,s-ethyl ester
• S-Ethyl 6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanethioate
• starbld0018846
• S-ethyl 6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanethioate

• Inchi： 1S/C18H31N3O3S2/c1-2-25-16(23)10-4-3-7-11-19-15(22)9-6-5-8-14-17-13(12-26-14)20-18(24)21-17/h13-14,17H,2-12H2,1H3,(H,19,22)(H2,20,21,24)/t13-,14-,17-/m0/s1
• InChI Key： XIAMBPFWKFYJOF-ZQIUZPCESA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCCCC(=O)SCC)=O)NC(N2)=O

Computed Properties

• Exact Mass: 401.18093
• Monoisotopic Mass: 401.18068421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 87.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives